Cas no 1049396-13-5 (2,3,4-trimethoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide)

• Product Name: 2,3,4-trimethoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide
• CAS No: 1049396-13-5
• MF: C₂₃H₃₁N₃O₄
• MW: 413.509946107864
• CID: 5931599
• PubChem ID: 42224488
• Update Time: 2025-06-14

2,3,4-trimethoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trimethoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide
• SR-01000921860-1
• F5277-0385
• SR-01000921860
• 2,3,4-trimethoxy-N-(3-(4-phenylpiperazin-1-yl)propyl)benzamide
• AKOS024504715
• 1049396-13-5
• CCG-297655
• VU0640259-1

• Inchi： 1S/C23H31N3O4/c1-28-20-11-10-19(21(29-2)22(20)30-3)23(27)24-12-7-13-25-14-16-26(17-15-25)18-8-5-4-6-9-18/h4-6,8-11H,7,12-17H2,1-3H3,(H,24,27)
• InChI Key： GOWHDTGTNRHZIW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1OC)OC)OC)NCCCN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 413.23145648g/mol
• Monoisotopic Mass: 413.23145648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2,3,4-trimethoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide

Comprehensive Overview of 2,3,4-Trimethoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide (CAS No. 1049396-13-5)

2,3,4-Trimethoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide (CAS No. 1049396-13-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a trimethoxybenzene moiety and a phenylpiperazine group in its structure makes it a promising candidate for further exploration in drug discovery and development.

The molecular formula of 2,3,4-trimethoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide is C₂₃H₃₁N₃O₄, with a molecular weight of approximately 413.51 g/mol. Its structure features a benzamide core substituted with three methoxy groups at the 2, 3, and 4 positions, and a 3-(4-phenylpiperazin-1-yl)propyl side chain. This combination of functional groups contributes to its potential interactions with biological targets, particularly in the central nervous system (CNS).

In recent years, researchers have shown growing interest in benzamide-based compounds due to their potential therapeutic applications. For instance, compounds with phenylpiperazine moieties are often investigated for their affinity toward serotonin and dopamine receptors, which are critical in treating neurological disorders. The trimethoxybenzene group, on the other hand, is known for its antioxidant and anti-inflammatory properties, making this compound a subject of interest in neurodegenerative disease research.

One of the key reasons why CAS No. 1049396-13-5 is frequently searched in scientific databases is its potential role in neuropharmacology. Users often inquire about its mechanism of action, solubility, and synthetic pathways. Additionally, the compound's relevance in medicinal chemistry and drug design has led to increased curiosity about its pharmacokinetic properties and toxicity profile. These topics align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal side effects.

The synthesis of 2,3,4-trimethoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide typically involves multi-step organic reactions, including amide bond formation and nucleophilic substitution. Researchers often optimize these processes to improve yield and purity, which are critical for preclinical studies. Given the compound's structural complexity, analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterization and quality control.

From an industrial perspective, the demand for high-purity pharmaceutical intermediates like CAS No. 1049396-13-5 is rising, driven by the growth of the global drug development sector. Companies specializing in custom synthesis and contract research organizations (CROs) often list this compound in their catalogs, catering to academic and commercial researchers. Its potential applications in CNS drug discovery and neuroprotection further enhance its market relevance.

In conclusion, 2,3,4-trimethoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide (CAS No. 1049396-13-5) represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its unique structure and potential biological activities make it a valuable subject for further investigation, particularly in the context of neurological and psychiatric disorders. As scientific advancements continue, this compound may pave the way for innovative therapeutic solutions.